Cas no 2229268-50-0 (4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine)

• Product Name: 4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine
• CAS No: 2229268-50-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6308219
• PubChem ID: 165866675
• Update Time: 2025-07-22

4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine
• 2229268-50-0
• EN300-1729726
• 4-[(3-methoxy-1,2-oxazol-5-yl)methyl]piperidine

• Inchi： 1S/C10H16N2O2/c1-13-10-7-9(14-12-10)6-8-2-4-11-5-3-8/h7-8,11H,2-6H2,1H3
• InChI Key： PCGSNERXMBCWNY-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)CC1CCNCC1

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine

Introduction to 4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine (CAS No: 2229268-50-0)

4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No) 2229268-50-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic derivative features a piperidine ring linked to an oxazole moiety, which is further substituted with a 3-methoxy group. The structural configuration of this compound imparts unique chemical and pharmacological properties, making it a valuable scaffold for developing novel therapeutic agents.

The oxazole ring in 4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine is a key pharmacophore that contributes to its biological activity. Oxazoles are known for their broad spectrum of biological interactions, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of the 3-methoxy group enhances the electron density on the ring, which can influence its reactivity and binding affinity to biological targets. This modification has been strategically employed in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates.

The piperidine moiety is another critical component of this compound. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. Additionally, piperidine-based compounds have shown promise in the treatment of various neurological disorders, including depression, anxiety, and attention deficit hyperactivity disorder (ADHD). The integration of the oxazole ring with the piperidine scaffold in 4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine creates a versatile platform for designing molecules with enhanced therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine and its biological targets. These studies have revealed that the compound can bind to specific receptors and enzymes involved in various disease pathways. For instance, preliminary research suggests that this molecule may interact with serotonin receptors, which are implicated in mood regulation and stress response. Such findings underscore its potential as a lead compound for developing novel psychotropic drugs.

The synthesis of 4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-methoxy group at the 5-position of the oxazole ring is particularly challenging due to its sensitivity to over-reaction or side products. However, modern synthetic methodologies have improved the efficiency and yield of these reactions, making it feasible to produce this compound on a larger scale for further research and development.

In addition to its pharmacological applications, 4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine has shown promise in material science applications. The unique structural features of this compound make it suitable for designing functional materials with specific properties. For example, its ability to form stable complexes with metal ions has been explored in catalysis and sensing applications. These interdisciplinary applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

The safety profile of 4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine is another critical aspect that has been extensively studied. Preliminary toxicological assessments indicate that this compound exhibits low toxicity at therapeutic doses. However, further studies are needed to fully characterize its safety profile and potential side effects. These investigations are essential for ensuring that any future drug candidates derived from this scaffold are safe and effective for human use.

The role of 4-(3-methoxy-1,2-oxazol-5-yl)methylpiperidine in drug discovery continues to evolve with advancements in synthetic chemistry and biotechnology. The integration of machine learning algorithms into drug design processes has accelerated the identification of novel molecular structures with desired properties. This approach has already led to the discovery of several promising drug candidates based on similar scaffolds. As such techniques continue to improve, compounds like 4-(3-methoxy-1,2-oxazol-5-ylmethylpiperidine) are expected to play a pivotal role in next-generation therapeutics.

In conclusion,4-(3-methoxy-l,lOxazol-Sylmethyl)piperidinc (CAS No: 2229268 50 0) is a multifaceted compound with significant potential in pharmaceuticals and material science Its unique structural features make it an attractive scaffold for developing novel therapeutic agents while also offering opportunities for innovative applications beyond traditional medicine Further research into its biological activity safety profile synthesis methodsandmaterial science applications will continue to expand our understandingof itscapabilities ensuring its continued relevanceinscientific advancements